![molecular formula C15H14FNO2 B6374669 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol, 95% CAS No. 1261946-70-6](/img/structure/B6374669.png)
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol, 95%
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Overview
Description
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol, 95% (also known as 4-DMAFP) is a chemical compound that has been used in a variety of scientific research applications. It is a synthetic compound and is considered to be a ‘building block’ for the synthesis of other compounds. The synthesis of 4-DMAFP is relatively simple and involves the reaction of 4-chlorophenol with N,N-dimethylaminocarbonyl chloride in the presence of an acid catalyst.
Scientific Research Applications
4-DMAFP has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 4-chloro-2-fluorophenol, 4-fluorophenol, and 4-chloro-2-fluorobenzaldehyde. It has also been used as a reagent in the synthesis of other compounds, such as 2-chloro-4-fluorophenol, 2-chloro-4-fluorobenzaldehyde, and 4-chloro-2-fluorobenzyl alcohol.
Mechanism of Action
4-DMAFP is a synthetic compound and does not have a known mechanism of action. However, it has been used as a starting material for the synthesis of other compounds, which may have a mechanism of action.
Biochemical and Physiological Effects
4-DMAFP is a synthetic compound and does not have any known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-DMAFP in scientific research is its relatively simple synthesis method. Additionally, it can be used as a starting material for the synthesis of other compounds, and as a reagent in the synthesis of other compounds. The main limitation of using 4-DMAFP in scientific research is its lack of biochemical or physiological effects.
Future Directions
There are a number of potential future directions for 4-DMAFP. It could be used as a starting material for the synthesis of other compounds, such as 4-chloro-2-fluorophenol, 4-fluorophenol, and 4-chloro-2-fluorobenzaldehyde. It could also be used as a reagent in the synthesis of other compounds, such as 2-chloro-4-fluorophenol, 2-chloro-4-fluorobenzaldehyde, and 4-chloro-2-fluorobenzyl alcohol. Additionally, it could be used to study the mechanism of action of other compounds, such as 4-chloro-2-fluorophenol and 4-chloro-2-fluorobenzaldehyde. Finally, it could be used to study the biochemical and physiological effects of other compounds.
Synthesis Methods
The synthesis of 4-DMAFP is a two-step process. The first step involves the reaction of 4-chlorophenol with N,N-dimethylaminocarbonyl chloride in the presence of an acid catalyst. This reaction produces 4-[4-(N,N-dimethylaminocarbonyl)phenyl]-2-fluorophenol, 95% (4-DMAFP). The second step involves the purification of the product by recrystallization.
Properties
IUPAC Name |
4-(3-fluoro-4-hydroxyphenyl)-N,N-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO2/c1-17(2)15(19)11-5-3-10(4-6-11)12-7-8-14(18)13(16)9-12/h3-9,18H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHMHLABRJAJNDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90684459 |
Source
|
Record name | 3'-Fluoro-4'-hydroxy-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684459 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261946-70-6 |
Source
|
Record name | 3'-Fluoro-4'-hydroxy-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684459 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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